Cas no 2411260-92-7 (N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide)

• Product Name: N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide
• CAS No: 2411260-92-7
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 5916637
• PubChem ID: 165766675
• Update Time: 2025-10-05

N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide
• EN300-26579237
• 2411260-92-7
• Z3601789646

• Inchi： 1S/C18H24N4O4/c1-3-16(23)19-9-8-17(24)21-10-12-22(13-11-21)18(25)20-14-4-6-15(26-2)7-5-14/h3-7H,1,8-13H2,2H3,(H,19,23)(H,20,25)
• InChI Key： VHDLTKRCZKXQOY-UHFFFAOYSA-N
• SMILES： O=C(CCNC(C=C)=O)N1CCN(C(NC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 360.17975526g/mol
• Monoisotopic Mass: 360.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91Ų

Additional information on N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide (CAS No. 2411260-92-7)

The compound N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide (CAS No. 2411260-92-7) is a sophisticated piperazine-derived molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a methoxyphenyl group and a propanoyl linker, makes it a subject of interest for scientists exploring kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other targeted therapies. The presence of the prop-2-enamido moiety further enhances its reactivity, enabling applications in bioconjugation and proteomics studies.

In recent years, the demand for small-molecule modulators like N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide has surged due to advancements in precision medicine and personalized therapeutics. Researchers frequently inquire about its synthetic pathways, solubility profiles, and bioavailability, reflecting its relevance in lead optimization and ADME (Absorption, Distribution, Metabolism, Excretion) studies. Its CAS No. 2411260-92-7 is often searched alongside terms like "piperazine carboxamide derivatives" and "acrylamide-based drug candidates," highlighting its niche yet growing importance.

From a structural-activity relationship (SAR) perspective, the 4-methoxyphenyl group in this compound is critical for hydrogen bonding interactions with biological targets, while the piperazine core contributes to conformational flexibility. These features align with current trends in fragment-based drug design (FBDD), where modular scaffolds are prioritized. Additionally, the prop-2-enamido functionality allows for click chemistry applications, a hot topic in chemical biology for labeling and tracking biomolecules.

The compound’s potential extends to neuropharmacology, where piperazine derivatives are investigated for their serotonergic and dopaminergic effects. Queries such as "piperazine carboxamide CNS activity" or "methoxyphenyl piperazine derivatives" often surface in academic and industrial research databases. Its electrophilic acrylamide group also positions it as a candidate for covalent inhibitor development, a strategy gaining traction in oncology and inflammatory disease research.

In summary, N-(4-methoxyphenyl)-4-[3-(prop-2-enamido)propanoyl]piperazine-1-carboxamide (CAS No. 2411260-92-7) exemplifies the intersection of medicinal chemistry and biomolecular engineering. Its multifaceted applications—from drug discovery to chemical probes—make it a compelling subject for researchers navigating the evolving landscape of therapeutic innovation.